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Compound of Interest

Compound Name:
6-(Hydroxymethyl)-4-

phenylchroman-2-ol

Cat. No.: B3030813 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive searches for specific, experimentally-derived spectroscopic data (¹H

NMR, ¹³C NMR, IR, Mass Spectrometry) and a detailed, validated synthetic protocol for 6-
(Hydroxymethyl)-4-phenylchroman-2-ol (CAS 959624-24-9) did not yield explicit results in

the public domain. This guide, therefore, provides a comprehensive overview based on

available information for structurally related compounds and general synthetic methodologies

for the chroman scaffold. Spectroscopic data for the closely related analogue, 6-Methyl-4-

phenylchroman-2-ol, is presented for comparative purposes.

Introduction
6-(Hydroxymethyl)-4-phenylchroman-2-ol is a heterocyclic organic compound belonging to

the chroman class. The chroman skeleton is a core structure in a variety of biologically active

molecules, including tocopherols (Vitamin E) and flavonoids. The presence of a hydroxymethyl

group at the 6-position and a phenyl group at the 4-position suggests its potential as a versatile

intermediate in the synthesis of more complex pharmaceutical agents. This document aims to

provide a foundational understanding of its likely spectroscopic characteristics and a plausible

synthetic approach.
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A feasible synthetic route to 6-(Hydroxymethyl)-4-phenylchroman-2-ol can be

conceptualized through a multi-step process, starting from a commercially available substituted

phenol. The following diagram illustrates a potential synthetic pathway.
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Step 1: Protection

Step 2: Friedel-Crafts Acylation

Step 3: Aldol Condensation

Step 4: Cyclization and Reduction

Step 5: Deprotection

4-Hydroxy-3-methylbenzyl alcohol

Protected Phenol

Protecting Group (e.g., TBDMSCl)

Protected Phenol

Acetophenone Derivative

Acetyl Chloride, AlCl3

Acetophenone Derivative

Chalcone Intermediate

Base (e.g., NaOH)

Benzaldehyde

Base (e.g., NaOH)

Chalcone Intermediate

6-(Protected-hydroxymethyl)-4-phenylchroman-2-one

Acid or Base Catalysis

6-(Protected-hydroxymethyl)-4-phenylchroman-2-ol

Reducing Agent (e.g., DIBAL-H)

Protected Final Product

6-(Hydroxymethyl)-4-phenylchroman-2-ol

Deprotecting Agent (e.g., TBAF)
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Synthesized Compound
(Crude Product)

Purification
(Column Chromatography/Recrystallization)

Purity Check (TLC, HPLC)

Structure Elucidation

Mass Spectrometry (MS)
- Molecular Weight

- Fragmentation Pattern

Infrared (IR) Spectroscopy
- Functional Groups (e.g., -OH, C-O)

Nuclear Magnetic Resonance (NMR)
- ¹H NMR (Proton Environment)
- ¹³C NMR (Carbon Skeleton)

Data Compilation and Analysis

2D NMR (COSY, HSQC, HMBC)
- Connectivity and Final Structure Confirmation

Final Characterized Structure

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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